Cas no 2034460-85-8 (4-bromo-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]thiophene-2-carboxamide)

• Product Name: 4-bromo-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]thiophene-2-carboxamide
• CAS No: 2034460-85-8
• MF: C₁₂H₁₅BrN₄OS
• MW: 343.242699861526
• CID: 5333699
• Update Time: 2025-05-22

4-bromo-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-(3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl)thiophene-2-carboxamide
• 4-bromo-N-[3-methyl-1-(triazol-1-yl)butan-2-yl]thiophene-2-carboxamide
• 4-bromo-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]thiophene-2-carboxamide

• Inchi： 1S/C12H15BrN4OS/c1-8(2)10(6-17-4-3-14-16-17)15-12(18)11-5-9(13)7-19-11/h3-5,7-8,10H,6H2,1-2H3,(H,15,18)
• InChI Key： PEQCNIBSIYSJDJ-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=C1)C(NC(CN1C=CN=N1)C(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 318
• XLogP3: 2.7
• Topological Polar Surface Area: 88

Additional information on 4-bromo-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]thiophene-2-carboxamide

Comprehensive Overview of 4-bromo-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]thiophene-2-carboxamide (CAS No. 2034460-85-8)

The compound 4-bromo-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]thiophene-2-carboxamide (CAS No. 2034460-85-8) is a thiophene-carboxamide derivative with a unique structural framework, incorporating a 1,2,3-triazole moiety. This molecular architecture positions it as a promising candidate in pharmaceutical and agrochemical research. The presence of both bromine and triazole functional groups enhances its reactivity, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery and material science, given its ability to participate in click chemistry and metal-catalyzed cross-coupling reactions.

In recent years, the demand for heterocyclic compounds like 4-bromo-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]thiophene-2-carboxamide has surged due to their role in developing kinase inhibitors and antimicrobial agents. The compound's thiophene core is known for its electron-rich properties, which are critical in designing organic semiconductors and photovoltaic materials. Additionally, the 1,2,3-triazole ring is a hallmark of bioorthogonal chemistry, enabling precise labeling and conjugation in bioconjugation studies. These attributes align with current trends in precision medicine and green chemistry, where efficiency and sustainability are paramount.

From a synthetic perspective, CAS No. 2034460-85-8 offers a robust platform for derivatization. Its bromo-substituted thiophene allows for palladium-catalyzed reactions, such as Suzuki-Miyaura couplings, while the triazole group facilitates Huisgen cycloadditions. This dual functionality has sparked interest in academia and industry, particularly for creating libraries of small molecules for high-throughput screening. Moreover, its stability under physiological conditions makes it a viable candidate for prodrug development, addressing challenges in drug delivery and bioavailability.

The compound's relevance extends to computational chemistry, where its electronic properties are modeled to predict interactions with biological targets. Recent studies highlight its potential as a scaffold for covalent inhibitors, leveraging the bromine atom for selective binding. This approach is gaining traction in cancer therapeutics, where targeted therapies minimize off-target effects. Furthermore, its low toxicity profile in preliminary assays underscores its suitability for further preclinical evaluation.

In the context of intellectual property, 4-bromo-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]thiophene-2-carboxamide has been cited in patents related to antiviral compounds and enzyme modulators. Its structural novelty and synthetic accessibility make it a valuable asset for patent landscaping in the life sciences sector. As the scientific community explores its applications, collaborations between chemists, biologists, and material scientists are expected to accelerate its commercialization.

To summarize, CAS No. 2034460-85-8 represents a convergence of chemical innovation and practical utility. Its multifaceted roles in medicinal chemistry, materials engineering, and catalysis position it as a compound of significant interest. Future research will likely focus on optimizing its properties for specific applications, reinforcing its place in the toolkit of modern chemistry.